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Compound of Interest

Compound Name: (S)-JNJ-54166060

Cat. No.: B12426877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of (S)-JNJ-54166060, a potent and selective P2X7 receptor antagonist.

Adherence to this protocol is crucial for ensuring the stability, and consistent performance of

the compound in downstream applications.

Compound Information
(S)-JNJ-54166060 is a key small molecule inhibitor used in studies of P2X7 receptor signaling

pathways, which are implicated in inflammation, neurodegeneration, and other pathological

processes. Accurate preparation of stock solutions is the first step in obtaining reliable and

reproducible experimental results.
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Property Value Source

Molecular Weight 438.81 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Solubility in DMSO ≥ 10 mM [1]

Appearance Solid (powder) [2]

Storage of Solid
-20°C for up to 3 years, 4°C for

up to 2 years
[2]

Storage of Stock Solution
-80°C for up to 6 months,

-20°C for up to 1 month
[3]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of (S)-JNJ-54166060 in

DMSO.

Materials:

(S)-JNJ-54166060 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Procedure:
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Pre-weighing Preparations: Before opening, bring the vial of (S)-JNJ-54166060 to room

temperature to prevent condensation of atmospheric moisture onto the compound.

Centrifuge the vial briefly to ensure all the powder is at the bottom.[2]

Weighing the Compound: Tare a sterile microcentrifuge tube or amber glass vial on a

calibrated analytical balance. Carefully weigh the desired amount of (S)-JNJ-54166060
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.3881 mg of

the compound.

Calculating the Required Volume of DMSO: Use the following formula to calculate the

volume of DMSO required to achieve the desired concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 4.3881 mg of (S)-JNJ-54166060 to make a 10 mM (0.01 M) solution:

Volume (L) = 0.0043881 g / (438.81 g/mol x 0.01 mol/L) = 0.001 L = 1 mL

Dissolving the Compound: Add the calculated volume of DMSO to the vial containing the (S)-
JNJ-54166060 powder.

Ensuring Complete Solubilization: Tightly cap the vial and vortex thoroughly until the

compound is completely dissolved. If necessary, brief sonication in a water bath can be used

to aid dissolution.[4] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[3][4] Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Guidelines for Use in Aqueous Solutions
(S)-JNJ-54166060, like many small molecule inhibitors, has limited solubility in aqueous

solutions. To prevent precipitation when preparing working solutions for cell-based assays or

other aqueous systems, follow these guidelines:
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Stepwise Dilution: It is best to make initial serial dilutions of the DMSO stock solution in

DMSO before adding the final diluted sample to your aqueous buffer or incubation medium.

Final DMSO Concentration: The final concentration of DMSO in cell culture experiments

should be kept as low as possible, typically below 0.5%, as higher concentrations can be

toxic to cells.[3] Always include a vehicle control (containing the same final concentration of

DMSO) in your experiments.[2]

Avoid Precipitation: If precipitation is observed upon dilution into an aqueous buffer, consider

further diluting the concentrated stock solution in DMSO before adding it to the aqueous

medium.

Visualizing the Workflow and a Potential Signaling
Pathway
To further aid researchers, the following diagrams illustrate the experimental workflow for

preparing the stock solution and a simplified hypothetical signaling pathway where (S)-JNJ-
54166060 acts as an inhibitor.
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Caption: Workflow for Preparing (S)-JNJ-54166060 Stock Solution.
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Caption: Hypothetical P2X7 Receptor Signaling Pathway Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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